2-Hydrazinyl-4-methyl-6-(prop-2-yn-1-yloxy)pyrimidine

• IUPAC Name: (4-methyl-6-prop-2-ynoxypyrimidin-2-yl)hydrazine
• InChI: InChI=1S/C8H10N4O/c1-3-4-13-7-5-6(2)10-8(11-7)12-9/h1,5H,4,9H2,2H3,(H,10,11,12)
• InChI Key: DPYUOJNYZGPMQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NN)OCC#C
• Molecular Formula: C8H10N4O
• Molecular Weight: 178.19 g/mol

Description

Molecular Structure Analysis

The IUPAC name for this compound is 2-hydrazinyl-4-methyl-6-(prop-2-yn-1-yloxy)pyrimidine. The InChI code is 1S/C8H10N4O/c1-3-4-13-7-5-6(2)10-8(11-7)12-9/h1,5H,4,9H2,2H3,(H,10,11,12).

Physical And Chemical Properties Analysis

The molecular weight of 2-Hydrazinyl-4-methyl-6-(prop-2-yn-1-yloxy)pyrimidine is 178.19. It is a solid at room temperature.

Scientific Research Applications

Cytoprotective and Antiulcer Activity

Research has indicated that certain derivatives of pyrimidine, which might include the structure of 2-Hydrazinyl-4-methyl-6-(prop-2-yn-1-yloxy)pyrimidine, have shown cytoprotective antiulcer activity. Specifically, some derivatives were evaluated and found to inhibit HCl-ethanol-induced and water-immersion stress-induced ulcers in rats, indicating potential in gastric protection and ulcer treatment (Ikeda et al., 1996).

Cardiotonic Activity

Another domain of application for pyrimidine derivatives includes cardiotonic activity. Certain synthesized pyrimidine derivatives were evaluated and compared to existing treatments like milrinone. It was found that some of these derivatives might act as positive inotropic agents, indicating potential utility in heart-related treatments (Dorigo et al., 1996).

Gastroprotective Activity

There's also evidence of gastroprotective activity in certain pyrimidine derivatives. Research has shown that these compounds can effectively protect gastric mucosa against damage caused by factors like non-steroidal anti-inflammatory agents, suggesting their potential use as prophylactic agents in gastric damage prevention (Hermecz et al., 1992).

Diuretic Activity

Research has also delved into the diuretic, natriuretic, and kaliuretic activities of pyrimidine derivatives. Certain derivatives were synthesized and evaluated, showing potential as diuretics, which indicates their possible application in managing conditions like hypertension or edema (Monge et al., 1990).

Antiviral Activity

In the field of virology, specific pyrimidine derivatives have been identified as potent inhibitors of viruses like the human hepatitis B virus (HBV). Studies have shown that these compounds can effectively reduce viral DNA in both liver and plasma, suggesting their potential as antiviral drug candidates (Weber et al., 2002).